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Compound of Interest

Compound Name:
3-(cyclopropylmethoxy)-4-

(difluoromethoxy)benzoic Acid

Cat. No.: B130855 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed safety and handling protocols for 3-(cyclopropylmethoxy)-4-
(difluoromethoxy)benzoic acid, a key intermediate in the synthesis of Roflumilast, a selective

phosphodiesterase-4 (PDE4) inhibitor.[1] Adherence to these guidelines is crucial to ensure a

safe laboratory environment and minimize exposure risks.

Chemical and Physical Properties
A summary of the key physical and chemical properties of 3-(cyclopropylmethoxy)-4-
(difluoromethoxy)benzoic acid is presented in the table below.
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Property Value Reference

Molecular Formula C₁₂H₁₂F₂O₄ [2][3][4]

Molecular Weight 258.22 g/mol [2][3][4]

CAS Number 162401-62-9 [3][4]

Appearance Solid

Melting Point 118-120 °C

Boiling Point 356.4 ± 37.0 °C (Predicted)

Density 1.355 ± 0.06 g/cm³ (Predicted)

Solubility
DMSO (Slightly), Methanol

(Slightly)

Storage Temperature

2-8°C for long-term storage.

Can be shipped at room

temperature. Sealed in a dry,

well-ventilated place.

[4]

Safety and Hazard Information
3-(cyclopropylmethoxy)-4-(difluoromethoxy)benzoic acid is classified as a hazardous

substance. The following table summarizes its GHS hazard classifications.

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2

H319: Causes serious eye

irritation

Specific Target Organ Toxicity -

Single Exposure (Respiratory

tract irritation)

3
H335: May cause respiratory

irritation
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Data sourced from multiple suppliers and databases.[2][3]

Pictogram:

alt text

Signal Word: Warning

Safe Handling and Storage Protocols
Adherence to proper handling and storage procedures is essential to minimize risks associated

with this compound.

Engineering Controls
Work in a well-ventilated area, preferably within a chemical fume hood, especially when

handling the solid powder or preparing solutions.

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.

Personal Protective Equipment (PPE)
A comprehensive set of personal protective equipment must be worn at all times when handling

this compound.

Eye and Face Protection: Wear chemical safety goggles and a face shield to protect against

splashes and dust.

Skin Protection:

Gloves: Wear two pairs of chemotherapy-grade nitrile gloves that meet the ASTM D6978

standard.

Gown: A disposable, polyethylene-coated polypropylene gown or other laminate material

resistant to chemical permeation is required. Laboratory coats made of cloth are not

suitable.

Respiratory Protection:
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For handling small quantities in a well-ventilated fume hood, a fit-tested N95 or N100

NIOSH-approved respirator may be sufficient to protect against airborne particles.

In situations with potential for generating significant dust or aerosols, or if working outside

of a fume hood, a full face-piece chemical cartridge-type respirator or a powered air-

purifying respirator (PAPR) is mandatory.

Other Protective Gear: Disposable head, hair, and shoe covers should be worn to prevent

contamination.

Handling Procedures
Avoid breathing dust, fumes, gas, mist, vapors, or spray.

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in the laboratory area.

Avoid contact with skin and eyes.

When weighing the solid, do so in a fume hood or a ventilated balance enclosure to minimize

dust generation.

For solution preparation, add the solid to the solvent slowly to prevent splashing.

Storage
Store in a tightly closed container in a dry and well-ventilated place.

For long-term storage, keep refrigerated at 2-8°C.[4]

Emergency Procedures
First-Aid Measures

If Inhaled: Move the person to fresh air. If not breathing, give artificial respiration. Consult a

physician.[3][5]
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In Case of Skin Contact: Immediately wash off with soap and plenty of water for at least 15

minutes. If skin irritation persists, consult a physician.[3][5]

In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes, also

under the eyelids. Immediately consult a physician.[3][5]

If Swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and consult a physician.[3][5]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[5]

Hazardous Combustion Products: Carbon oxides and hydrogen fluoride may be produced in

a fire.

Special Protective Equipment for Firefighters: Wear self-contained breathing apparatus for

firefighting if necessary.[5]

Accidental Release Measures
Personal Precautions: Wear appropriate personal protective equipment as described in

section 3.2. Evacuate personnel to a safe area. Avoid dust formation.

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.

Methods for Cleaning Up: Sweep up and shovel the spilled material. Place in a suitable,

closed container for disposal. Avoid creating dust.[3]

Experimental Protocol: Preparation of a Stock
Solution
This protocol outlines the steps for safely preparing a stock solution of 3-
(cyclopropylmethoxy)-4-(difluoromethoxy)benzoic acid.

Materials:
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3-(cyclopropylmethoxy)-4-(difluoromethoxy)benzoic acid solid

Anhydrous Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Chemical fume hood

Appropriate glassware (e.g., volumetric flask, beaker)

Magnetic stirrer and stir bar

Personal Protective Equipment (as specified in section 3.2)

Procedure:

Preparation: Don all required personal protective equipment before entering the designated

handling area. Ensure the chemical fume hood is functioning correctly.

Weighing:

Place a clean, dry weighing boat on the analytical balance within the fume hood and tare

the balance.

Carefully weigh the desired amount of 3-(cyclopropylmethoxy)-4-
(difluoromethoxy)benzoic acid powder. Avoid generating dust.

Dissolution:

Transfer the weighed solid to an appropriate volumetric flask.

Add a portion of the DMSO to the flask, approximately half of the final desired volume.

Cap the flask and gently swirl to dissolve the solid. A magnetic stirrer can be used to aid

dissolution.

Final Volume Adjustment:
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Once the solid is completely dissolved, add DMSO to the flask until the solution reaches

the calibration mark.

Cap the flask and invert it several times to ensure the solution is homogeneous.

Labeling and Storage:

Clearly label the stock solution with the compound name, concentration, solvent, date of

preparation, and your initials.

Store the stock solution in a tightly sealed container at the recommended storage

temperature (2-8°C for long-term).

Decontamination:

Properly dispose of all contaminated disposable materials (e.g., weighing boat, gloves) in

a designated hazardous waste container.

Clean all non-disposable equipment and the work area in the fume hood according to

standard laboratory procedures for hazardous compounds.

Remove and dispose of PPE in the correct order to avoid cross-contamination.

Wash hands thoroughly.

Visual Workflow Diagrams
The following diagrams illustrate the key workflows for safe handling and emergency response.
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Preparation

Handling

Storage & Cleanup

Don all required PPE

Verify fume hood function

Weigh solid in fume hood

Prepare solution in fume hood

Label and store solution properly

Decontaminate work area

Dispose of waste correctly

Click to download full resolution via product page

Caption: Safe handling workflow for 3-(cyclopropylmethoxy)-4-(difluoromethoxy)benzoic
acid.
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Exposure Event

Immediate Actions

Medical Attention

Exposure Occurs
(Inhalation, Skin/Eye Contact, Ingestion)

Move to fresh air Wash with soap and water Rinse with water for 15 min Rinse mouth, do NOT induce vomiting

Seek immediate medical attention

Click to download full resolution via product page

Caption: Emergency response workflow for exposure incidents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 3-(cyclopropylmethoxy)-4-(difluoromethoxy)benzoic Acid | 162401-62-9
[chemicalbook.com]

2. 3-(Cyclopropylmethoxy)-4-(difluoromethoxy)benzoic Acid | C12H12F2O4 | CID 2394006 -
PubChem [pubchem.ncbi.nlm.nih.gov]

3. fishersci.be [fishersci.be]

4. clearsynth.com [clearsynth.com]

5. tlcstandards.com [tlcstandards.com]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b130855?utm_src=pdf-body-img
https://www.benchchem.com/product/b130855?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB02487690.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB02487690.htm
https://pubchem.ncbi.nlm.nih.gov/compound/3-cyclopropylmethoxy-4-difluoromethoxybenzoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/3-cyclopropylmethoxy-4-difluoromethoxybenzoic-acid
https://www.fishersci.be/store/msds?partNumber=15488696&productDescription%3D5GR+3-Cyclopropylmethoxy-4-difluoromethoxybenzoicacid%2C+98%25+5g&countryCode=BE&language=en
https://clearsynth.com/product/CS-T-51495
https://www.tlcstandards.com/ProdImages/SDS/R/R-3727.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b130855?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Application Notes and Protocols for 3-
(cyclopropylmethoxy)-4-(difluoromethoxy)benzoic acid]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b130855#3-cyclopropylmethoxy-4-
difluoromethoxy-benzoic-acid-safety-and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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